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Compound of Interest

Tetrabutylammonium hydroxide

30-hydrate

Cat. No.: B180798

Compound Name:

This technical guide provides a detailed analysis of the molecular weight of
tetrabutylammonium hydroxide 30-hydrate, a compound relevant to researchers, scientists,
and professionals in drug development.

Introduction

Tetrabutylammonium hydroxide (TBAH) is a strong organic base with the chemical formula
(CaHo)aNOH. It is widely utilized in organic synthesis as a phase-transfer catalyst and a strong,
non-nucleophilic base. In its hydrated form, specifically as tetrabutylammonium hydroxide
30-hydrate, water molecules are incorporated into the crystal structure. Understanding the
precise molecular weight of this hydrated compound is crucial for accurate stoichiometric
calculations in experimental protocols.

Molecular Composition and Weight

The molecular formula for tetrabutylammonium hydroxide is CieH37NO.[1][2] The molecular
weight of the anhydrous form is 259.47 g/mol .[1][2] Water (H20) has a molar mass of
approximately 18.015 g/mol .[3][4][5]

The 30-hydrate form incorporates thirty water molecules for every molecule of
tetrabutylammonium hydroxide. Its linear formula is represented as (CH3CH2CH2CH2)aN(OH) -
30H20.
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The molecular weight of tetrabutylammonium hydroxide 30-hydrate is calculated by
summing the molecular weight of the anhydrous compound and the total molecular weight of
the thirty water molecules.

Calculation:

e Molecular Weight of Tetrabutylammonium Hydroxide: 259.47 g/mol

e Molecular Weight of 30 Water Molecules: 30 * 18.015 g/mol = 540.45 g/mol
o Total Molecular Weight: 259.47 g/mol + 540.45 g/mol = 799.92 g/mol

This calculated value is consistent with the molecular weight of 799.93 g/mol provided in
commercial product specifications for tetrabutylammonium hydroxide 30-hydrate.

Data Presentation

The quantitative data for the molecular weights are summarized in the table below for
straightforward comparison.

Compound Chemical Formula Molecular Weight ( g/mol )

Tetrabutylammonium

_ C16H37NO 259.47[1][2]
Hydroxide
Water H20 18.015[3][4][5]
Tetrabutylammonium
(C4H9)aNOH - 30H20 799.93

Hydroxide 30-hydrate

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the components that
constitute tetrabutylammonium hydroxide 30-hydrate.
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Tetrabutylammonium Hydroxide
30-Hydrate
(799.93 g/mol)

Click to download full resolution via product page

Molecular components of Tetrabutylammonium Hydroxide 30-Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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